Cas no 2172232-87-8 (5-bromo-2-(4-hydroxybut-2-yn-1-yl)aminopyridine-4-carboxylic acid)

• Product Name: 5-bromo-2-(4-hydroxybut-2-yn-1-yl)aminopyridine-4-carboxylic acid
• CAS No: 2172232-87-8
• MF: C₁₀H₉BrN₂O₃
• MW: 285.094061613083
• CID: 6369046
• PubChem ID: 165525067
• Update Time: 2025-05-20

5-bromo-2-(4-hydroxybut-2-yn-1-yl)aminopyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(4-hydroxybut-2-yn-1-yl)aminopyridine-4-carboxylic acid
• 2172232-87-8
• EN300-1449824
• 5-bromo-2-[(4-hydroxybut-2-yn-1-yl)amino]pyridine-4-carboxylic acid

• Inchi： 1S/C10H9BrN2O3/c11-8-6-13-9(5-7(8)10(15)16)12-3-1-2-4-14/h5-6,14H,3-4H2,(H,12,13)(H,15,16)
• InChI Key： MEZAQFYVRHRNOH-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1C(=O)O)NCC#CCO

Computed Properties

• Exact Mass: 283.97965g/mol
• Monoisotopic Mass: 283.97965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 82.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 5-bromo-2-(4-hydroxybut-2-yn-1-yl)aminopyridine-4-carboxylic acid

Professional Introduction to 5-bromo-2-(4-hydroxybut-2-yn-1-yl)aminopyridine-4-carboxylic Acid (CAS No. 2172232-87-8)

5-bromo-2-(4-hydroxybut-2-yn-1-yl)aminopyridine-4-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2172232-87-8, represents a unique molecular structure that combines a pyridine core with functional groups such as a bromo substituent, an alkyne moiety, and an amino group, all of which contribute to its diverse chemical properties and potential biological activities. The presence of these distinct functional groups makes it a valuable scaffold for the development of novel therapeutic agents.

The compound's structure is characterized by a pyridine ring at its core, which is a common motif in many bioactive molecules. The pyridine ring is fused with a bromo group at the 5-position, which can serve as a handle for further chemical modifications. Additionally, the 2-position of the pyridine ring is linked to a 4-hydroxybut-2-yn-1-yl group, an alkyne-substituted alcohol that introduces both hydrophobic and hydrophilic interactions into the molecule. This combination of functional groups enhances the compound's versatility in drug design.

The carboxylic acid group at the 4-position of the pyridine ring provides another site for chemical modification, allowing for the formation of esters, amides, or other derivatives that can be tailored to specific pharmacological targets. This structural diversity makes 5-bromo-2-(4-hydroxybut-2-yn-1-yl)aminopyridine-4-carboxylic acid a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various disease pathways. The unique structure of this compound suggests potential applications in the inhibition of enzymes and receptors involved in cancer, inflammation, and neurodegenerative diseases. For instance, the bromo group can be used to facilitate cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are commonly employed in the synthesis of complex drug molecules.

The alkyne moiety in the 4-hydroxybut-2-yn-1-yl group offers another avenue for functionalization. Alkynes can undergo various reactions, including cycloadditions and oxidation reactions, which can be exploited to create more intricate molecular architectures. These reactions are particularly useful in constructing heterocyclic compounds that often exhibit enhanced biological activity.

One of the most compelling aspects of this compound is its potential to serve as a building block for the development of multitargeted drugs. By incorporating multiple functional groups that can interact with different biological targets, it may be possible to design molecules that exert synergistic effects, thereby improving therapeutic outcomes. This approach is particularly relevant in the treatment of complex diseases where multiple pathways are involved.

Recent studies have highlighted the importance of structure-based drug design in optimizing molecular properties such as solubility, bioavailability, and metabolic stability. The presence of both hydrophilic and hydrophobic regions in 5-bromo-2-(4-hydroxybut-2-yn-1-yl)aminopyridine-4-carboxylic acid suggests that it may exhibit favorable pharmacokinetic profiles when properly modified. For example, derivatization of the carboxylic acid group into an ester or amide could enhance solubility while maintaining biological activity.

The compound's potential applications extend beyond drug development. It can also serve as a key intermediate in synthetic chemistry, enabling access to other novel molecules with unique properties. The ability to modify multiple functional groups allows chemists to fine-tune molecular characteristics such as electronic distribution and steric hindrance, which are critical factors in determining biological activity.

In conclusion, 5-bromo-2-(4-hydroxybut-2-yn-1-yl)aminopyridine-4-carboxylic acid (CAS No. 2172232-87-8) is a versatile and promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation pharmaceuticals.